In-Depth Technical Guide: The Covalent Mechanism of Bfl-1-IN-2 on Cysteine 55
In-Depth Technical Guide: The Covalent Mechanism of Bfl-1-IN-2 on Cysteine 55
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a detailed overview of the mechanism of action of Bfl-1-IN-2, a reversible covalent inhibitor targeting Cysteine 55 (Cys55) of the anti-apoptotic protein B-cell lymphoma/leukemia-2 (Bcl-2) related protein A1 (Bfl-1). Overexpression of Bfl-1 is a known resistance mechanism in various cancers, making it a critical target for therapeutic intervention. Bfl-1-IN-2 leverages a unique, targetable cysteine residue within the Bfl-1 binding groove to achieve its inhibitory effect.
Core Mechanism of Action: Covalent Targeting of Cys55
The primary mechanism of action of Bfl-1-IN-2 is the formation of a reversible covalent bond with the thiol group of the Cysteine 55 residue located within the BH3-binding groove of Bfl-1.[1][2][3] This covalent modification sterically hinders the binding of pro-apoptotic BH3-only proteins, such as Bim, Bid, and Puma, to Bfl-1.[4][5] By disrupting this protein-protein interaction, Bfl-1-IN-2 effectively neutralizes the anti-apoptotic function of Bfl-1, thereby promoting the mitochondrial pathway of apoptosis in cancer cells that are dependent on Bfl-1 for survival. The reversible nature of this covalent interaction suggests a potential for controlled target engagement and reduced off-target effects.
Quantitative Data Summary
The following table summarizes the key quantitative data for Bfl-1-IN-2 and analogous Cys55-targeting covalent inhibitors of Bfl-1. This data is essential for understanding the potency and binding kinetics of these compounds.
| Compound | Parameter | Value | Assay Method | Reference |
| Bfl-1-IN-2 (Compound 13) | IC50 | 4.3 μM | Not Specified | [1][2][3][4][5][6][7][8][9] |
| Compound 56 (Analogous Inhibitor) | Ki (Bfl-1/BID interaction) | 105 nM | Fluorescence Polarization | [10] |
| 4E14 (Analogous Inhibitor) | EC50 (FITC-BID BH3 displacement from Bfl-1) | 1.3 μM (conjugated) vs. 23 nM (unconjugated) | Fluorescence Polarization | [11] |
Signaling Pathway and Mechanism of Inhibition
The following diagram illustrates the canonical anti-apoptotic signaling pathway of Bfl-1 and the mechanism by which Bfl-1-IN-2 disrupts this pathway.
Caption: Bfl-1 signaling and covalent inhibition.
Experimental Protocols
This section details the methodologies for key experiments used to characterize the interaction of Bfl-1-IN-2 with Bfl-1.
Fluorescence Polarization (FP) Assay for Binding Affinity
This assay is used to determine the binding affinity of inhibitors to Bfl-1 by measuring the displacement of a fluorescently labeled BH3 peptide.
Protocol:
-
Reagents and Materials:
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Recombinant human Bfl-1 protein.
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Fluorescein-labeled BID BH3 peptide (FITC-BID).
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Bfl-1-IN-2 or analogous inhibitor.
-
Assay Buffer: 50 mM Tris pH 8, 100 mM NaCl.
-
384-well, low-flange, black microplates.
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Fluorescence polarization plate reader.
-
-
Procedure:
-
Prepare a solution of Bfl-1 protein at a concentration of 1 μM in the assay buffer.
-
Incubate the Bfl-1 solution with a 25-fold molar excess of Bfl-1-IN-2 for 1 hour at room temperature to allow for covalent modification.
-
Prepare serial dilutions of the Bfl-1/Bfl-1-IN-2 complex in the assay buffer.
-
Add 60 nM of FITC-BID peptide to each well containing the serially diluted protein complex.
-
Incubate the plate at room temperature for 30 minutes to reach binding equilibrium.
-
Measure fluorescence polarization using a plate reader with excitation at 485 nm and emission at 535 nm.
-
Plot the fluorescence polarization values against the protein concentration and fit the data using a nonlinear regression model to determine the EC50 value.
-
Mass Spectrometry for Covalent Adduct Confirmation
Intact protein mass spectrometry is employed to confirm the covalent binding of Bfl-1-IN-2 to Bfl-1 and to identify the site of modification.
Protocol:
-
Reagents and Materials:
-
Recombinant human Bfl-1 protein (a construct lacking non-groove cysteines, such as Bfl-1ΔC C4S/C19S, is often used to specifically probe Cys55 reactivity).
-
Bfl-1-IN-2 or analogous inhibitor.
-
Reaction Buffer: 20 mM Tris pH 7.5, 250 mM NaCl.
-
UPLC-MS system.
-
-
Procedure:
-
Incubate 1 μM of Bfl-1 protein with 100 μM of Bfl-1-IN-2 in the reaction buffer for 1 hour at room temperature.
-
Analyze the reaction mixture by UPLC-MS.
-
Acquire mass spectra of the intact protein.
-
Compare the mass of the inhibitor-treated Bfl-1 with that of the untreated control. An increase in mass corresponding to the molecular weight of Bfl-1-IN-2 confirms the formation of a covalent adduct.
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To identify the specific site of modification, the protein can be digested with a protease (e.g., trypsin), and the resulting peptides analyzed by tandem mass spectrometry (MS/MS).
-
X-ray Crystallography for Structural Elucidation
X-ray crystallography provides a high-resolution three-dimensional structure of the Bfl-1/Bfl-1-IN-2 complex, offering a detailed view of the covalent interaction at the atomic level.
Protocol:
-
Protein Expression and Purification:
-
Express and purify recombinant human Bfl-1 (often a C-terminally truncated and mutant version for better crystallization) as previously described.[11]
-
-
Complex Formation and Crystallization:
-
Incubate the purified Bfl-1 protein with a molar excess of Bfl-1-IN-2 to ensure complete covalent modification, confirmed by mass spectrometry.
-
Purify the Bfl-1/Bfl-1-IN-2 complex using size-exclusion chromatography.
-
Screen for crystallization conditions using vapor diffusion methods (sitting or hanging drop).
-
-
Data Collection and Structure Determination:
-
Collect X-ray diffraction data from a single, well-diffracting crystal at a synchrotron source.
-
Process the diffraction data and solve the crystal structure using molecular replacement with a known Bfl-1 structure as a search model.
-
Refine the structure and model the Bfl-1-IN-2 ligand into the electron density map, paying close attention to the covalent linkage with Cys55.
-
Cellular Apoptosis Assay
Cell-based assays are crucial to demonstrate that the inhibition of Bfl-1 by Bfl-1-IN-2 translates to the induction of apoptosis in cancer cells.
Protocol:
-
Cell Culture:
-
Culture a Bfl-1-dependent cancer cell line (e.g., certain melanoma or leukemia cell lines) in appropriate media.
-
-
Treatment:
-
Seed the cells in 96-well plates and treat with increasing concentrations of Bfl-1-IN-2 for a specified period (e.g., 24-48 hours).
-
-
Apoptosis Detection (Annexin V/Propidium Iodide Staining):
-
Harvest the cells and wash with cold PBS.
-
Resuspend the cells in Annexin V binding buffer.
-
Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.
-
Incubate in the dark for 15 minutes at room temperature.
-
Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.
-
Experimental and Logical Workflow Diagrams
The following diagrams illustrate the general workflow for characterizing a covalent Bfl-1 inhibitor and the logical relationship of its mechanism of action.
Caption: Workflow for Bfl-1 inhibitor characterization.
Caption: Logical flow of Bfl-1-IN-2's action.
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. medchemexpress.com [medchemexpress.com]
- 3. medchemexpress.com [medchemexpress.com]
- 4. medchemexpress.com [medchemexpress.com]
- 5. medchemexpress.com [medchemexpress.com]
- 6. medchemexpress.com [medchemexpress.com]
- 7. medchemexpress.com [medchemexpress.com]
- 8. medchemexpress.com [medchemexpress.com]
- 9. medchemexpress.com [medchemexpress.com]
- 10. pubs.acs.org [pubs.acs.org]
- 11. Identification of a Covalent Molecular Inhibitor of Anti-apoptotic BFL-1 by Disulfide Tethering - PMC [pmc.ncbi.nlm.nih.gov]
